Cas no 157183-68-1 (6-Eicosenoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3R,6E)-)

• Product Name: 6-Eicosenoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3R,6E)-
• CAS No: 157183-68-1
• MF: C₂₁H₃₉NO₅
• MW: 385.538067102432
• CID: 154276
• PubChem ID: 10715135
• Update Time: 2025-04-19

6-Eicosenoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3R,6E)- Chemical and Physical Properties

Names and Identifiers

• 6-Eicosenoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3R,6E)-
• (E,2S,3R)-2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxoicos-6-enoic acid
• (-)-MycestericinE
• 6-Eicosenoicacid, 2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, [R-[R*,S*-(E)]]-
• Mycestericin E
• 157183-68-1
• 6-Eicosenoic acid, 2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (R-(R*,S*-(E)))-
• CHEBI:213142
• 6-Eicosenoic acid, 2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3R,6E)-
• (-)-Mycestericin E
• SCHEMBL12632417
• Mycestericin D

• Inchi： 1S/C21H39NO5/c1-2-3-4-11-14-18(24)15-12-9-7-5-6-8-10-13-16-19(25)21(22,17-23)20(26)27/h8,10,19,23,25H,2-7,9,11-17,22H2,1H3,(H,26,27)/b10-8+/t19-,21+/m1/s1
• InChI Key： CYGFHEVFZXDUGH-ANXGTHGUSA-N
• SMILES： O[C@H](CC/C=C/CCCCCCC(CCCCCC)=O)[C@](C(=O)O)(CO)N

Computed Properties

• Exact Mass: 385.28282334g/mol
• Monoisotopic Mass: 385.28282334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 18
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids